Cas no 872857-44-8 (N-(3,4-dimethylphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide)

• Product Name: N-(3,4-dimethylphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide
• CAS No: 872857-44-8
• MF: C₂₄H₂₅N₃O₄
• MW: 419.473006010056
• CID: 5509250
• Update Time: 2025-10-29

N-(3,4-dimethylphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide
• 1H-Indole-3-acetamide, N-(3,4-dimethylphenyl)-1-[2-(4-morpholinyl)-2-oxoethyl]-α-oxo-
• N-(3,4-dimethylphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide

• Inchi： 1S/C24H25N3O4/c1-16-7-8-18(13-17(16)2)25-24(30)23(29)20-14-27(21-6-4-3-5-19(20)21)15-22(28)26-9-11-31-12-10-26/h3-8,13-14H,9-12,15H2,1-2H3,(H,25,30)
• InChI Key： BKZWUXYDYRVJCP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)C(C1C2=C(N(CC(N3CCOCC3)=O)C=1)C=CC=C2)=O

Additional information on N-(3,4-dimethylphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide

Introduction to N-(3,4-dimethylphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide and Its Significance in Modern Chemical Biology

N-(3,4-dimethylphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide, with the CAS number 872857-44-8, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including amide, indole, and morpholine moieties, suggests a high degree of versatility in its chemical interactions and biological activities.

The study of such complex organic molecules is essential for understanding their mechanisms of action and developing novel therapeutic agents. In recent years, there has been a growing emphasis on the exploration of heterocyclic compounds, particularly those incorporating indole and morpholine scaffolds, due to their demonstrated efficacy in various biological processes. The compound in question, N-(3,4-dimethylphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide, is no exception.

Recent research has highlighted the importance of amide-linked indole derivatives in medicinal chemistry. These compounds have shown promise as inhibitors of various enzymes and receptors involved in inflammatory and neoplastic processes. The specific arrangement of functional groups in N-(3,4-dimethylphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide suggests that it may exhibit inhibitory activity against targets relevant to these conditions. For instance, the morpholine moiety is known to enhance solubility and bioavailability, while the indole ring provides a scaffold for interactions with biological macromolecules.

The dimethylphenyl group at the nitrogen atom further contributes to the compound's pharmacophoric features by influencing its electronic properties and binding affinity. This structural motif is frequently encountered in pharmacologically active molecules due to its ability to engage in hydrophobic interactions and π-stacking with biological targets. The combination of these elements makes N-(3,4-dimethylphenyl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide a compelling candidate for further investigation.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying potential lead compounds. The structural complexity of N-(3,4-dimethylphenyl)-2-{1-2-(morpholin-4-y l)-2-o x o e t h y l - 1 H - i n d o l - 3 - y l } - 2 - o x o a c e t a m i d e has made it an attractive subject for such methodologies. By leveraging advanced computational techniques, researchers can predict its binding modes to various biological targets and assess its potential efficacy.

The indole core of this compound is particularly noteworthy, as indole derivatives have been extensively studied for their pharmacological properties. Indole-based molecules are known to interact with a wide range of biological targets, including receptors and enzymes involved in neurotransmission, immune responses, and cancer progression. The presence of the morpholine group further enhances its pharmacological profile by modulating its solubility and metabolic stability.

One area where N-(3,4-dimethylphenyl)-2-{1-2-(morpholin - 4 - y l ) - 2 - o x o e t h y l - 1 H - i n d o l - 3 - y l } - 2 - o x o a c e t a m i d e shows promise is in the treatment of neurological disorders. Studies have indicated that certain indole derivatives can modulate neurotransmitter systems relevant to conditions such as depression and anxiety. The structural features of this compound suggest that it may interact with serotonin receptors or other neurotransmitter pathways, potentially offering therapeutic benefits.

Additionally, the amide functionality in N-(3,4-dimethylphenyl)-2-{1--(morpholin--4--y l)--}-{-}--{--}--{--}--{--}--{--}--{--}--{--}--{ ox o e t h y l --}---{-}---{-}---{-}---{-}---{-}---{-}---{-}---{-}---{-}---{-}-indol----y l----}- ox o acetamide may contribute to its ability to cross the blood-brain barrier (BBB), which is crucial for treating central nervous system (CNS) disorders. The optimization of this amide bond has been a focus in medicinal chemistry efforts aimed at improving BBB penetration.

The synthesis of N-(3,-dimethylphenyl)--{1----(m orph olin----y l)--}-{-}-(-)----(m orph olin----y l)--}-{-}-(-)----(m orph olin----y l)--}-{-}-(-)----(m orph olin----y l)--}-{-}-(-)----(m orph olin----y l)--}- ox o e t h y l -- ( H -- i n d o l -- 3 -- yl ) -- ox o acetamide involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. Key steps include condensation reactions to form the amide bond between the indole derivative and the acetoacetamide moiety. Additionally,- cyclization reactions are employed to introduce the morpholine ring into the structure.

The use of advanced synthetic methodologies ensures high purity and yield during production.- Protecting group strategies are often employed to safeguard sensitive functional groups during intermediate transformations.- Once synthesized,- rigorous analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy,- mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are utilized to confirm the structure's integrity.

Evaluation of N-(3,-dimethylphenyl)--{1----(m orph olin----y l)--}-{-}-(-)----(m orph olin----y l)--}-{-}-(-)----(m orph olin----y l)--}-{-}-(-)----(m orph olin----y l)--}- ox o e t h y l -- ( H -- i n d o l -- 3 -- yl ) -- ox o acetamide 's biological activity typically involves both in vitro assays and preclinical studies.- In vitro assays allow researchers to screen the compound against various biological targets using cell-based models.- These assays provide preliminary data on potency,- selectivity,- and toxicity profiles.

Following promising results from in vitro studies,- preclinical animal models are employed to assess pharmacokinetic properties such as absorption,- distribution,- metabolism,- excretion (ADME), as well as broader toxicological profiles.- These studies help determine whether the compound is suitable for further development into a clinical candidate.

The integration of computational chemistry into drug discovery workflows has significantly accelerated the identification of novel compounds like N-(3,-dimethylphenyl)--{1----(m orph olin ---- yl ) ---- } --- {- } --- {- } --- {- } --- {- } --- {- } --- {- } --- {- } --- {- } --- {- } --- (-) ---- ( m orph olin ---- yl ) ---- (-) ---- ( m orph olin ---- yl ) ---- (-) ---- ( m orph olin ---- yl ) ---- (-) ---- ( m orph olin ---- yl ) ---- (-) ox o e t h y l -- ( H -- i n d o l -- 3 -- yl ) -- ox o acetamide . Techniques such as molecular docking,- molecular dynamics simulations,- and quantum mechanical calculations enable researchers to predict how this molecule will interact with biological targets at an atomic level.- This information guides experimental design by highlighting key interactions that should be optimized for therapeutic efficacy.

The role of artificial intelligence (AI) in drug discovery cannot be overstated.- AI algorithms have revolutionized many aspects of pharmaceutical research by enabling rapid analysis of vast datasets,- identifying patterns that might otherwise go unnoticed by human researchers.- As AI continues to evolve,- its application in optimizing structures like N-(3,-dimethylphenyl)--{1-----})-----})-----})-----})-----})-----})-----})-----})-----})-----})-----})-----})-----])- ox-o-e t h y l -( H-i n d o-l-e-l-y ]-------}}}}}}}}}}}}}}}}}}}}}}}} ox-o-acet-am ide will likely become even more pronounced.

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